![molecular formula C15H23N3 B1454568 4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline CAS No. 1443980-04-8](/img/structure/B1454568.png)
4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline
Overview
Description
“4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline” is a chemical compound with the CAS Number: 1443980-04-8 . Its molecular weight is 245.37 .
Molecular Structure Analysis
The molecular formula of “4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline” is C15H23N3 . The InChI Code is 1S/C15H23N3/c16-14-4-6-15(7-5-14)18-10-8-17(9-11-18)12-13-2-1-3-13/h4-7,13H,1-3,8-12,16H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline” are not well-documented. The molecular weight is 245.36 .Scientific Research Applications
Pharmaceutical Research
This compound is a valuable intermediate in the synthesis of pharmaceuticals. Its structure suggests potential activity in the central nervous system due to the piperazine ring, which is often found in drugs acting as antipsychotics, antidepressants, and antihistamines . Research could explore its derivatives for new therapeutic agents.
Agrochemical Development
In agriculture, compounds like 4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline can be used to create novel pesticides or herbicides. Its organic structure could be modified to interact with specific biological targets in pests, potentially leading to more effective crop protection strategies .
Material Science
The compound’s molecular framework could be utilized in material science for creating new polymers with unique properties. Its incorporation into polymer chains may result in materials with enhanced flexibility, durability, or other desirable characteristics .
Biochemical Applications
Biochemists might investigate this compound’s interaction with enzymes or receptors. It could serve as a scaffold for developing enzyme inhibitors or receptor modulators, which can be used to study or manipulate biological pathways .
Environmental Science
Research in environmental science could leverage this compound to develop sensors or indicators for pollutants. Its chemical reactivity might be exploited to detect specific environmental contaminants, aiding in pollution monitoring and control .
Analytical Chemistry
In analytical chemistry, derivatives of this compound could be synthesized for use as standards or reagents in chemical assays. Its structure allows for potential modifications that can be detected or quantified, which is useful in various analytical techniques .
properties
IUPAC Name |
4-[4-(cyclobutylmethyl)piperazin-1-yl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3/c16-14-4-6-15(7-5-14)18-10-8-17(9-11-18)12-13-2-1-3-13/h4-7,13H,1-3,8-12,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXNIBLBYCUGKLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CN2CCN(CC2)C3=CC=C(C=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201220441 |
Source
|
| Record name | Benzenamine, 4-[4-(cyclobutylmethyl)-1-piperazinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201220441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(Cyclobutylmethyl)piperazin-1-yl]aniline | |
CAS RN |
1443980-04-8 |
Source
|
| Record name | Benzenamine, 4-[4-(cyclobutylmethyl)-1-piperazinyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1443980-04-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenamine, 4-[4-(cyclobutylmethyl)-1-piperazinyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201220441 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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